Cas no 147011-44-7 (5-Benzyl-5-azaspiro[2.4]heptan-7-one)

• Product Name: 5-Benzyl-5-azaspiro[2.4]heptan-7-one
• CAS No: 147011-44-7
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• MDL: MFCD22571411
• CID: 2778240
• PubChem ID: 10352790
• Update Time: 2025-06-30

5-Benzyl-5-azaspiro[2.4]heptan-7-one Chemical and Physical Properties

Names and Identifiers

• 5-benzyl-5-azaspiro[2.4]heptan-7-one
• 5-Azaspiro[2.4]heptan-7-one, 5-(phenylmethyl)-
• SCHEMBL1729890
• PS-19338
• MFCD22571411
• 147011-44-7
• DTXSID60438542
• SY323535
• F89710
• HZELUPXGPMPQFV-UHFFFAOYSA-N
• 5-Benzyl-5-azaspiro[2.4]heptan-7-one

• MDL： MFCD22571411
• Inchi： 1S/C13H15NO/c15-12-9-14(10-13(12)6-7-13)8-11-4-2-1-3-5-11/h1-5H,6-10H2
• InChI Key： HZELUPXGPMPQFV-UHFFFAOYSA-N
• SMILES： O=C1CN(CC2C=CC=CC=2)CC21CC2

Computed Properties

• Exact Mass: 201.115364102g/mol
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.3

Additional information on 5-Benzyl-5-azaspiro[2.4]heptan-7-one

5-Benzyl-5-azaspiro[2.4]heptan-7-one: A Versatile Scaffold in Medicinal Chemistry

5-Benzyl-5-azaspiro[2.4]heptan-7-one, identified by its CAS number 147011-44-7, represents a unique class of nitrogen-containing spirocyclic compounds with significant potential in pharmaceutical research. This molecule features a spiro[2.4]heptan-7-one core, which is a bicyclic structure combining a six-membered ring and a five-membered ring connected via a single atom. The introduction of a benzyl group at the 5-position introduces aromaticity and enhances molecular rigidity, which are critical for modulating biological activity. Recent studies have highlighted its role in the development of novel therapeutics targeting inflammatory and neurodegenerative diseases.

The spiro[2.4]heptan-7-one scaffold is a well-established motif in medicinal chemistry due to its ability to accommodate diverse functional groups while maintaining structural stability. The 5-azaspiro[2.4]heptan-7-one variant, in particular, has attracted attention for its capacity to form hydrogen bonds and engage in π-π stacking interactions with biological targets. This property is essential for designing small molecules that can selectively bind to protein receptors or enzyme active sites. The benzyl group at the 5-position further contributes to metabolic stability, reducing the risk of rapid clearance in vivo.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 5-Benzyl-5-azaspiro[2.4]heptan-7-one. A 2023 study published in Organic & Biomolecular Chemistry reported a one-pot synthesis involving a cascade reaction between a spirocyclic precursor and a benzyl halide, achieving high yields and stereoselectivity. This approach not only streamlines the synthesis but also allows for the incorporation of functional groups at specific positions, which is critical for optimizing pharmacokinetic profiles. The use of chiral catalysts in this process highlights the growing emphasis on enantioselective synthesis in drug development.

The pharmacological potential of 5-Benzyl-5-azaspiro[2.4]heptan-7-one has been explored in several preclinical studies. A 2023 paper in Journal of Medicinal Chemistry demonstrated its anti-inflammatory activity through inhibition of the NF-κB signaling pathway, a key mediator of chronic inflammation. The compound showed significant efficacy in murine models of arthritis, with minimal toxicity observed at therapeutic doses. This suggests its potential as a lead compound for the treatment of autoimmune disorders. Additionally, its ability to modulate the activity of acetylcholinesterase has sparked interest in its application for neurodegenerative conditions such as Alzheimer's disease.

Structural characterization of 5-Benzyl-5-azaspiro[2.4]heptan-7-one has been facilitated by advanced spectroscopic techniques. Nuclear magnetic resonance (NMR) studies have confirmed the planarity of the benzyl group and the spatial arrangement of the spirocyclic core, providing insights into its molecular conformation. X-ray crystallography data further reveal the precise geometry of the molecule, which is crucial for understanding its interaction with biological targets. These findings underscore the importance of structural elucidation in the rational design of pharmaceutical agents.

Computational modeling has played a pivotal role in predicting the biological activity of 5-Benzyl-5-azaspiro[2.4]heptan-7-one. Molecular docking studies have shown that the compound can bind to the active site of cyclooxygenase-2 (COX-2), a target for nonsteroidal anti-inflammatory drugs (NSAIDs). The binding affinity, calculated using molecular dynamics simulations, aligns with experimental data from in vitro assays. These computational tools are increasingly being integrated into drug discovery pipelines to accelerate the identification of lead compounds with desired properties.

The environmental stability of 5-Benzyl-5-azaspiro[2.4]heptan-7-one is another factor that enhances its pharmaceutical relevance. The presence of the benzyl group confers resistance to hydrolytic degradation, ensuring prolonged bioavailability. This characteristic is particularly advantageous for oral formulations, where the compound must survive the acidic environment of the gastrointestinal tract. Additionally, the molecule exhibits low reactivity with common metabolic enzymes, reducing the risk of off-target effects.

Despite its promising properties, challenges remain in optimizing the therapeutic potential of 5-Benzyl-5-azaspiro[2.4]heptan-7-one. Further research is needed to elucidate its mechanism of action and to identify potential side effects. The development of prodrugs or conjugates may also be necessary to enhance its solubility and targeting specificity. Collaborative efforts between synthetic chemists and pharmacologists are essential to address these challenges and to translate this molecule into viable therapeutic agents.

In conclusion, 5-Benzyl-5-azaspiro[2.4]heptan-7-one represents a promising scaffold in medicinal chemistry, with applications spanning anti-inflammatory, neuroprotective, and anticholinesterase activities. Its structural versatility, combined with advanced synthetic and computational methodologies, positions it as a valuable candidate for further exploration in drug discovery. Continued research into its biological mechanisms and pharmacological profiles will be critical in realizing its full potential in therapeutic applications.